Cas no 36166-76-4 ((1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride)

• Product Name: (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride
• CAS No: 36166-76-4
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD28053801
• CID: 5231956
• PubChem ID: 44668352
• Update Time: 2026-03-07

(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-3,6-dihydro-2H-pyridin-4-yl)methanol
• hydrochloride
• (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride

• MDL： MFCD28053801
• Inchi： 1S/C7H13NO.ClH/c1-8-4-2-7(6-9)3-5-8;/h2,9H,3-6H2,1H3;1H
• InChI Key： RPLQOTHNKDYSQH-UHFFFAOYSA-N
• SMILES： C(C1=CCN(C)CC1)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride

Introduction to (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol Hydrochloride (CAS No. 36166-76-4)

(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride (CAS No. 36166-76-4) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of tetrahydropyridine and is known for its potential in various therapeutic and research contexts. The chemical structure of (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride includes a tetrahydropyridine ring with a methyl group and a methanol moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The tetrahydropyridine scaffold is well-known for its biological activity and has been extensively studied in the context of neurological disorders. Recent research has highlighted the potential of (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride as a precursor for the development of novel drugs targeting conditions such as Parkinson's disease and Alzheimer's disease. The methanol functionality in the molecule can be further modified to enhance its pharmacological properties, making it an attractive candidate for drug discovery efforts.

In terms of its physical and chemical properties, (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride is a white crystalline solid that is soluble in water and common organic solvents. Its solubility profile makes it easy to handle and process in both laboratory and industrial settings. The compound is stable under normal conditions but should be stored in a cool, dry place to maintain its integrity.

The synthesis of (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride typically involves several steps. One common approach is to start with 4-piperidone monohydrate hydrochloride and undergo reductive amination to form the tetrahydropyridine ring. Subsequent methylation and reduction steps yield the desired product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Recent advancements in computational chemistry have also contributed to our understanding of (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride. Molecular dynamics simulations have provided insights into the conformational flexibility of the molecule and its interactions with biological targets. These studies have identified key structural features that contribute to the compound's biological activity, such as the orientation of the methanol group and the stability of the tetrahydropyridine ring.

In the pharmaceutical industry, (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride has shown promise as an intermediate in the synthesis of cholinesterase inhibitors. Cholinesterase inhibitors are used to treat cognitive disorders by preventing the breakdown of acetylcholine, a neurotransmitter involved in memory and learning processes. The ability to modulate cholinesterase activity makes this compound an important tool in the development of new therapeutic agents.

Clinical trials involving derivatives of (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride have demonstrated its safety and efficacy in preclinical models. These studies have provided valuable data on pharmacokinetics and pharmacodynamics, which are crucial for advancing these compounds into clinical trials. The favorable safety profile observed in animal studies suggests that these derivatives may have low toxicity and high therapeutic potential.

Furthermore, (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride has been explored for its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases. The ability to modify the methanol group through functionalization reactions allows researchers to fine-tune the pharmacological properties of these derivatives. For example, introducing polar or lipophilic substituents can enhance brain penetration or improve metabolic stability.

In conclusion, (1-methyl-1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride (CAS No. 36166-76-4) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activity make it an important intermediate in the synthesis of novel drugs targeting neurological disorders. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the field of medicinal chemistry.